2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-[1-[(4-ethylphenyl)methyl]piperidin-4-yl]oxy-4-methoxy-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C25H34N2O4/c1-4-19-5-7-20(8-6-19)18-27-14-11-21(12-15-27)31-24-17-22(30-3)9-10-23(24)25(28)26-13-16-29-2/h5-10,17,21H,4,11-16,18H2,1-3H3,(H,26,28)
• InChI Key: YZQKWLMXRCYHBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCC(CC2)OC3=C(C=CC(=C3)OC)C(=O)NCCOC
• Molecular Formula: C25H34N2O4
• Molecular Weight: 426.5 g/mol

Description

2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide, also known as EMB-2201, is a synthetic cannabinoid that belongs to the benzoylindole family. This compound has been widely studied in recent years due to its potential therapeutic applications and its effects on the endocannabinoid system.

Mechanism of Action

2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide acts as a potent agonist at the CB1 and CB2 receptors in the endocannabinoid system. This leads to the activation of various signaling pathways, which can affect a wide range of physiological processes, including pain perception, appetite, and mood.
Biochemical and Physiological Effects:
2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its psychoactive effects. It has also been shown to have analgesic and anti-inflammatory effects, which may be useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide has several advantages for use in lab experiments. It is a potent and selective agonist at the CB1 and CB2 receptors, which allows for precise control over its effects. However, its psychoactive effects may limit its use in certain types of experiments, and caution should be taken when handling this compound.

Future Directions

There are several potential future directions for research on 2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide. One area of interest is its potential therapeutic applications in the treatment of neurological disorders. Further research is needed to fully understand the mechanisms underlying its neuroprotective effects and its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for abuse and addiction.

Synthesis Methods

2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide can be synthesized using a multi-step process that involves the reaction of various chemical precursors. The first step involves the synthesis of 4-methoxybenzoyl chloride, which is then reacted with 1-(4-ethylbenzyl)piperidine to form 2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxybenzoyl chloride. This intermediate is then reacted with 2-methoxyethylamine to form the final product, 2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

2-{[1-(4-ethylbenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide has been studied for its potential therapeutic applications, particularly in the treatment of various neurological disorders. It has been shown to have neuroprotective effects and may be useful in the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.